Cas no 15937-81-2 (Pyridine,2,2'-(1,3-propanediyl)bis-)

Pyridine,2,2'-(1,3-propanediyl)bis- Properties

Names and Identifiers

• Pyridine,2,2'-(1,3-propanediyl)bis-
• 1,3-Di(2-pyridyl)propane
• 2-(3-pyridin-2-ylpropyl)pyridine
• 1,3-bis(2-pyridyl)propane
• 1,3-bis(4-pyridyl)propane
• 1,3-Di-[2]pyridyl-propan
• 1,3-di-[2]pyridyl-propane
• 2,2'-propane-1,3-diyl-bis-pyridine
• AC1L85RZ
• NSC278061
• SureCN231470
• +Expand

• InChIKey： UHPWYBATPHCMGD-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H14N2/c1-3-10-14-12(6-1)8-5-9-13-7-2-4-11-15-13/h1-4,6-7,10-11H,5,8-9H2
• SMILES： C(C1C=CC=CN=1)CCC1C=CC=CN=1

Computed Properties

• Exact Mass: 198.11582
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 198.116
• Heavy Atom Count: 15
• Complexity: 152
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 25.8A^2

Experimental Properties

• LogP: 2.65190
• PSA: 25.78
• Refractive Index: 1.571
• Boiling Point: 304°C at 760 mmHg
• Flash Point: 114.8°C
• Density: 1.066